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This guide provides a comprehensive technical overview of 1-(3-Piperidinyl)azepane, with a
focus on its dihydrochloride salt. It is intended for researchers, scientists, and professionals in
the field of drug development. This document explores the synthesis, chemical properties, and
potential pharmacological applications of this heterocyclic scaffold, drawing upon established
methodologies and related bioactive molecules.

Introduction: The Significance of Piperidine and
Azepane Scaffolds in Medicinal Chemistry

Piperidine and azepane ring systems are considered "privileged structures” in medicinal
chemistry. Their prevalence in a wide array of clinically approved drugs and bioactive
compounds underscores their importance. The piperidine motif, a six-membered nitrogen-
containing heterocycle, is known to enhance the druggability of molecules by improving their
pharmacokinetic and pharmacodynamic profiles.[1] The seven-membered azepane ring offers
a greater degree of three-dimensional chemical space to explore, which can be advantageous
for optimizing ligand-receptor interactions.[2]
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1-(3-Piperidinyl)azepane dihydrochloride (CAS Number: 1219957-22-8) represents a
conjunction of these two important pharmacophores.[3][4] While detailed research on this
specific molecule is not extensively published, its structural components suggest significant
potential for the development of novel therapeutics. This guide will, therefore, explore the
synthesis and potential biological activities of the 1-(3-piperidinyl)azepane scaffold by
examining established synthetic routes and the pharmacological profiles of related compounds.

Chemical Properties and Structural Elucidation

The fundamental characteristics of 1-(3-Piperidinyl)azepane are crucial for its application in
drug design and development. The properties of the free base form are detailed in PubChem,
and the dihydrochloride salt is available from various chemical suppliers.

Property Value Source
PubChem CID (Base) 43317064 [5]
CAS Number (Dihydrochloride)  1219957-22-8 [3]
Molecular Formula

) ) C11H24CI2N2 [4]
(Dihydrochloride)
Molecular Weight

) ) 255.23 g/mol [4]
(Dihydrochloride)
IUPAC Name (Base) 1-(piperidin-3-yl)azepane [5]

Synthetic Strategies for Azepane Derivatives from
Piperidines

The synthesis of azepane scaffolds often involves the expansion of more readily available five
or six-membered ring systems.[6] Several methods have been developed for the
stereoselective and regioselective synthesis of azepanes from piperidine precursors.

Ring Expansion of Piperidines

One common strategy for the synthesis of azepane derivatives is the ring expansion of
piperidines. This can be achieved through various chemical transformations, including
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palladium-catalyzed rearrangements of 2-alkenylpiperidines.[7][8] This method is particularly
valuable as it can proceed with high enantioretention, allowing for the synthesis of chiral
azepanes.[7]

General Experimental Protocol for Piperidine Ring
Expansion

The following is a general protocol for a palladium-catalyzed ring expansion of a 2-
alkenylpiperidine to an azepane derivative, based on established methodologies.

Materials:

2-Alkenylpiperidine derivative

Palladium catalyst (e.g., Pd(PPh3)4)

Anhydrous solvent (e.g., toluene, THF)

Inert atmosphere (e.g., argon or nitrogen)

Procedure:

In a flame-dried flask under an inert atmosphere, dissolve the 2-alkenylpiperidine derivative
in the chosen anhydrous solvent.

e Add the palladium catalyst to the solution.

e Heat the reaction mixture to the desired temperature (typically between 60-100 °C) and
monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-
mass spectrometry (LC-MS).

o Upon completion, cool the reaction mixture to room temperature.
* Remove the solvent under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel to yield the desired
azepane derivative.
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Synthetic Workflow Diagram
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Caption: General synthetic workflow for the preparation of an azepane scaffold from a
piperidine precursor.

Potential Pharmacological Relevance and Biological
Activity
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While specific biological data for 1-(3-Piperidinyl)azepane dihydrochloride is limited, the
constituent scaffolds are present in numerous bioactive compounds. This suggests that this
molecule could serve as a valuable starting point for the design of new therapeutic agents.

Histamine H3 Receptor Antagonism

Derivatives of piperidine and azepane have been synthesized and evaluated for their binding
affinity to the human histamine H3 receptor.[9] Some of these compounds have shown high
affinity and have been classified as antagonists.[9] Histamine H3 receptor antagonists are of
interest for the treatment of various neurological and cognitive disorders. The 1-(3-
piperidinyl)azepane scaffold could be a promising starting point for the development of novel
H3 receptor antagonists.

11B-Hydroxysteroid Dehydrogenase Type 1 (113-HSD1)
Inhibition

Azepane sulfonamides have been identified as potent inhibitors of 113-HSD1.[10] This enzyme
is involved in the conversion of inactive cortisone to active cortisol, and its inhibition is a
therapeutic target for the treatment of metabolic syndrome and type 2 diabetes. The azepane

ring in 1-(3-piperidinyl)azepane could be a key structural feature for designing novel 113-HSD1
inhibitors.

Hypothetical Signaling Pathway Involvement
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Hypothetical Histamine H3 Receptor Antagonism
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Caption: Hypothetical signaling pathway for a 1-(3-piperidinyl)azepane derivative acting as a
histamine H3 receptor antagonist.

Experimental Protocols for In Vitro Screening
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To evaluate the potential biological activity of 1-(3-Piperidinyl)azepane dihydrochloride and
its derivatives, a variety of in vitro assays can be employed. The following is a representative
protocol for a competitive radioligand binding assay to determine the affinity of a test compound
for a target receptor.

Objective: To determine the binding affinity (Ki) of 1-(3-Piperidinyl)azepane dihydrochloride
for a specific G-protein coupled receptor (GPCR).

Materials:

Cell membranes expressing the target GPCR

» Radioligand specific for the target receptor (e.g., [3H]-ligand)

e 1-(3-Piperidinyl)azepane dihydrochloride (test compound)

» Non-specific binding control (a high concentration of a known ligand)
o Assay buffer (e.g., 50 mM Tris-HCI, 5 mM MgCI2, pH 7.4)
 Scintillation vials and scintillation cocktail

e Liquid scintillation counter

96-well filter plates

Procedure:

Prepare serial dilutions of the test compound, 1-(3-Piperidinyl)azepane dihydrochloride, in
the assay buffer.

 In a 96-well filter plate, add the cell membranes, the radioligand at a concentration near its
Kd, and the various concentrations of the test compound.

» For total binding, add only the cell membranes and the radioligand.

e For non-specific binding, add the cell membranes, the radioligand, and a high concentration
of the non-specific binding control.
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 Incubate the plate at a specified temperature for a set period to allow the binding to reach
equilibrium.

o Terminate the assay by rapid filtration through the filter plate, followed by washing with ice-
cold assay buffer to remove unbound radioligand.

» Allow the filters to dry, then place them in scintillation vials with a scintillation cocktail.
e Quantify the radioactivity in each vial using a liquid scintillation counter.
» Calculate the specific binding by subtracting the non-specific binding from the total binding.

» Plot the percentage of specific binding against the logarithm of the test compound
concentration and fit the data to a sigmoidal dose-response curve to determine the IC50

value.

o Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50/ (1 + [L]/Kd), where [L] is
the concentration of the radioligand and Kd is its dissociation constant.

Conclusion

1-(3-Piperidinyl)azepane dihydrochloride is a chemical entity that combines two medicinally
important heterocyclic scaffolds. While direct research on this specific compound is not
abundant, the established synthetic methodologies for azepane derivatives and the known
biological activities of related piperidine and azepane-containing molecules suggest that it is a
promising starting point for the development of novel therapeutic agents. Further investigation
into its synthesis, derivatization, and biological evaluation is warranted to fully explore its
potential in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism
of action and synthetic cascade access to their scaffolds - PubMed
[pubmed.ncbi.nim.nih.gov]

e 2.idus.us.es [idus.us.es]

e 3.1219957-22-8 Cas No. | 1-(3-Piperidinyl)azepane dihydrochloride | Matrix Scientific
[matrixscientific.com]

¢ 4. molcore.com [molcore.com]

e 5. 1-(Piperidin-3-yl)azepane | C11H22N2 | CID 43317064 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 6. researchgate.net [researchgate.net]
e 7. pdf.benchchem.com [pdf.benchchem.com]

o 8. Stereoselective and regioselective synthesis of azepane and azepine derivatives via
piperidine ring expansion - Journal of the Chemical Society, Perkin Transactions 1 (RSC
Publishing) [pubs.rsc.org]

¢ 9. Biphenyloxy-alkyl-piperidine and azepane derivatives as histamine H3 receptor ligands -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 10. The discovery of azepane sulfonamides as potent 11beta-HSD1 inhibitors - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 11. SID 252166785 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [PubChem Compound Identifier (CID) for the Base
Compound: 43317064]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1441613/docs#pubchem-compound-identifier-cid-for-
the-base-compound-43317064]

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.molcore.com/product/1219957-22-8
https://pdf.benchchem.com/249/Application_Notes_and_Protocols_for_the_Stereoselective_Synthesis_of_Azepane_Derivatives_from_Piperidine.pdf
https://pubchem.ncbi.nlm.nih.gov/substance/252166785
https://www.mdpi.com/1420-3049/29/3/651
https://www.benchchem.com/product/b1441613?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/41124880/
https://pubmed.ncbi.nlm.nih.gov/41124880/
https://pubmed.ncbi.nlm.nih.gov/41124880/
https://idus.us.es/server/api/core/bitstreams/269604bf-314f-4f11-89ae-bf5d121c9815/content
https://www.matrixscientific.com/product/buy-1-3-piperidinylazepane-dihydrochloride
https://www.matrixscientific.com/product/buy-1-3-piperidinylazepane-dihydrochloride
https://www.molcore.com/product/1219957-22-8
https://pubchem.ncbi.nlm.nih.gov/compound/43317064
https://pubchem.ncbi.nlm.nih.gov/compound/43317064
https://www.researchgate.net/publication/348246884_Review_on_Synthesis_Reactions_and_Biological_Properties_of_Seven_Member_Heterocyclic_Compounds_Azepine_Azepane_Azepinone
https://pdf.benchchem.com/249/Application_Notes_and_Protocols_for_the_Stereoselective_Synthesis_of_Azepane_Derivatives_from_Piperidine.pdf
https://pubs.rsc.org/en/content/articlelanding/2002/p1/b204677f
https://pubs.rsc.org/en/content/articlelanding/2002/p1/b204677f
https://pubs.rsc.org/en/content/articlelanding/2002/p1/b204677f
https://pubmed.ncbi.nlm.nih.gov/28797771/
https://pubmed.ncbi.nlm.nih.gov/28797771/
https://pubmed.ncbi.nlm.nih.gov/19625185/
https://pubmed.ncbi.nlm.nih.gov/19625185/
https://pubchem.ncbi.nlm.nih.gov/substance/252166785
https://www.benchchem.com/product/b1441613/docs#pubchem-compound-identifier-cid-for-the-base-compound-43317064
https://www.benchchem.com/product/b1441613/docs#pubchem-compound-identifier-cid-for-the-base-compound-43317064
https://www.benchchem.com/product/b1441613/docs#pubchem-compound-identifier-cid-for-the-base-compound-43317064
https://www.benchchem.com/product/b1441613/docs#pubchem-compound-identifier-cid-for-the-base-compound-43317064
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441613?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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